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Compound of Interest

Compound Name: P1 antigen

Cat. No.: B1165520 Get Quote

A comprehensive guide for researchers and drug development professionals detailing the

structural variations and enzymatic synthesis of the P1 antigen in humans and other species,

supported by experimental data and methodologies.

The P1 antigen, a carbohydrate epitope of the P1PK blood group system, plays a significant

role in transfusion medicine and is implicated in various biological processes, including host-

pathogen interactions. This guide provides a comparative analysis of the P1 antigen's

structure and the enzymatic machinery responsible for its synthesis across different species,

offering valuable insights for researchers in glycobiology and professionals in drug

development.

P1 Antigen Structure: A Tale of Terminal Glycans
The P1 antigen is a glycosphingolipid, and in humans, it has also been identified on

glycoproteins. Its immunodominant feature is a terminal α-galactose residue. The canonical

structure of the human P1 antigen is a pentasaccharide chain attached to a ceramide lipid

anchor.

Table 1: P1 Antigen Structure in Different Species
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Species
P1 Antigen
Structure

Carrier Molecule References

Human (Homo

sapiens)

Galα1-4Galβ1-

4GlcNAcβ1-3Galβ1-

4Glc-Cer

Glycosphingolipid,

Glycoprotein
[1]

Pigeon (Columba

livia)

Galα1-4Galβ1-

4GlcNAcβ1-R

Glycoprotein,

Glycosphingolipid
[2][3]

Hydatid Tapeworm

(Echinococcus

granulosus)

P1-like polar glycolipid

complex
Glycolipid [1]

Note: The complete structure of the P1-like antigen in many species is not fully elucidated. "R"

represents the remainder of the glycan chain.

The Master Weaver: α1,4-Galactosyltransferase
(A4GALT)
The synthesis of the P1 antigen is catalyzed by the enzyme α1,4-galactosyltransferase

(A4GALT), which is encoded by the A4GALT gene. This enzyme transfers a galactose residue

from a UDP-galactose donor to a specific acceptor molecule. In humans, the acceptor for P1

synthesis is paragloboside, while the Pk antigen is synthesized from lactosylceramide by the

same enzyme.[4]

The expression of the P1 antigen is regulated by the transcript levels of the A4GALT gene. In

humans, the P1 and P2 phenotypes are determined by single nucleotide polymorphisms

(SNPs) in the regulatory regions of the A4GALT gene, which affect the binding of transcription

factors and, consequently, the amount of functional enzyme produced.[5][6]

Comparative Enzymology of A4GALT
Interestingly, studies in birds have revealed a divergence in the A4GALT enzyme. In the pigeon

(Columba livia), two paralogous A4GALT genes have been identified, encoding enzymes with

different substrate preferences. One enzyme preferentially synthesizes the P1 epitope on
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glycoproteins, while the other can utilize both glycoprotein and glycosphingolipid acceptors.[3]

[7] This suggests an evolutionary adaptation of the P1 synthesis pathway in different lineages.

Table 2: Comparative Data of α1,4-Galactosyltransferase (A4GALT) Across Species
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Species Gene(s)

Substra
te
Prefere
nce

Tissue
Express
ion
(mRNA)

Km
(UDP-
Gal)

Km
(Accept
or)

Vmax
Referen
ces

Human

(Homo

sapiens)

A4GALT

Glycosph

ingolipids

,

Glycoprot

eins

Ubiquitou

s; high in

kidney,

heart,

spleen,

liver,

testis,

placenta

54.5 µM

(Lactosyl

ceramide

)

132 µM

(Galactos

ylceramid

e)

Not

specified
[8][9]

Pigeon

(Columb

a livia)

A4GALT

(Paralog

1)

Glycoprot

eins >

Glycosph

ingolipids

Detected

in all

tissues

examine

d

Not

specified

Not

specified

Not

specified
[2][7]

Pigeon

(Columb

a livia)

A4GALT

(Paralog

2)

Glycoprot

eins and

Glycosph

ingolipids

Detected

in all

tissues

examine

d

Not

specified

Not

specified

Not

specified
[7]

Mouse

(Mus

musculus

)

A4galt
Not

specified

High in

decidua,

seminal

vesicle,

heart,

brain

Not

specified

Not

specified

Not

specified
[10]

Tick

(Ixodes

scapulari

s)

a4galt-1,

a4galt-2

Implied in

α-Gal

synthesis

Salivary

glands,

midgut,

ovaries

Not

specified

Not

specified

Not

specified
[4]
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Note: Quantitative kinetic data (Km, Vmax) for A4GALT in species other than humans is limited

in the current literature.

Visualizing the P1 Antigen Synthesis Pathway
The synthesis of the P1 antigen is a multi-step process involving several glycosyltransferases.

The following diagram illustrates the key steps in the biosynthesis of P1 and related antigens.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. [Interaction of the parasitic antigen cytolipin P with erythrocyte factor P1] - PubMed
[pubmed.ncbi.nlm.nih.gov]

2. Molecular Cloning of Pigeon UDP-galactose:β-d-Galactoside α1,4-Galactosyltransferase
and UDP-galactose:β-d-Galactoside β1,4-Galactosyltransferase, Two Novel Enzymes
Catalyzing the Formation of Galα1–4Galβ1–4Galβ1–4GlcNAc Sequence - PMC
[pmc.ncbi.nlm.nih.gov]

3. researchgate.net [researchgate.net]

4. Tick galactosyltransferases are involved in α-Gal synthesis and play a role during
Anaplasma phagocytophilum infection and Ixodes scapularis tick vector development - PMC
[pmc.ncbi.nlm.nih.gov]

5. The differential expression of the blood group P1 -A4GALT and P2 -A4GALT alleles is
stimulated by the transcription factor early growth response 1 - PubMed
[pubmed.ncbi.nlm.nih.gov]

6. A4GALT alpha 1,4-galactosyltransferase (P1PK blood group) [Homo sapiens (human)] -
Gene - NCBI [ncbi.nlm.nih.gov]

7. Two Paralogous Gb3/CD77 Synthases in Birds Show Different Preferences for Their
Glycoprotein and Glycosphingolipid Substrates - PMC [pmc.ncbi.nlm.nih.gov]

8. genecards.org [genecards.org]

9. uniprot.org [uniprot.org]

10. A4GALT - Wikipedia [en.wikipedia.org]

To cite this document: BenchChem. [A Comparative Analysis of P1 Antigen Structure and
Synthesis Across Species]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1165520#comparative-analysis-of-p1-antigen-
structure-in-different-species]

Disclaimer & Data Validity:

Validation & Comparative

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 7 / 8 Tech Support

https://www.benchchem.com/product/b1165520?utm_src=pdf-custom-synthesis
https://pubmed.ncbi.nlm.nih.gov/6680298/
https://pubmed.ncbi.nlm.nih.gov/6680298/
https://pmc.ncbi.nlm.nih.gov/articles/PMC2820745/
https://pmc.ncbi.nlm.nih.gov/articles/PMC2820745/
https://pmc.ncbi.nlm.nih.gov/articles/PMC2820745/
https://pmc.ncbi.nlm.nih.gov/articles/PMC2820745/
https://www.researchgate.net/publication/335757261_a14-galactosyltransferase_in_birds_structures_of_the_products_and_possible_implications_A
https://pmc.ncbi.nlm.nih.gov/articles/PMC6154994/
https://pmc.ncbi.nlm.nih.gov/articles/PMC6154994/
https://pmc.ncbi.nlm.nih.gov/articles/PMC6154994/
https://pubmed.ncbi.nlm.nih.gov/29399809/
https://pubmed.ncbi.nlm.nih.gov/29399809/
https://pubmed.ncbi.nlm.nih.gov/29399809/
https://www.ncbi.nlm.nih.gov/gene/53947
https://www.ncbi.nlm.nih.gov/gene/53947
https://pmc.ncbi.nlm.nih.gov/articles/PMC8466213/
https://pmc.ncbi.nlm.nih.gov/articles/PMC8466213/
https://www.genecards.org/cgi-bin/carddisp.pl?gene=A4GALT
https://www.uniprot.org/uniprotkb/Q9NPC4/entry
https://en.wikipedia.org/wiki/A4GALT
https://www.benchchem.com/product/b1165520#comparative-analysis-of-p1-antigen-structure-in-different-species
https://www.benchchem.com/product/b1165520#comparative-analysis-of-p1-antigen-structure-in-different-species
https://www.benchchem.com/product/b1165520#comparative-analysis-of-p1-antigen-structure-in-different-species
https://www.benchchem.com/product/b1165520#comparative-analysis-of-p1-antigen-structure-in-different-species
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1165520?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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